Cas no 769928-72-5 (15-Methoxypinusolidic acid)

• Product Name: 15-Methoxypinusolidic acid
• CAS No: 769928-72-5
• Molecular Formula: C₂₁H₃₀O₅
• Molecular Weight: 362.46000
• CID: 837035
• PubChem ID: 11152671

15-Methoxypinusolidic acid Properties

Names and Identifiers

• 15-Methoxypinusolidic acid
• (1S,4aR,5S,8aR)-5-[2-(5-Methoxy-2-oxo-2,5-dihydro-3-furanyl)ethyl ]-1,4a-dimethyl-6-methylenedecahydro-1-naphthalenecarboxylic acid<wbr
• HY-N1593
• (1S,4aR,5S,8aR)-5-[2-(2-methoxy-5-oxo-2H-furan-4-yl)ethyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• AKOS032961667
• CS-0017242
• 769928-72-5
• [ "" ]
• (+)-15-Methoxypinusolidic acid

• InChIKey： OREKSZUASHFFQA-OBNOUSFBSA-N
• Inchi： InChI=1S/C21H30O5/c1-13-6-9-16-20(2,10-5-11-21(16,3)19(23)24)15(13)8-7-14-12-17(25-4)26-18(14)22/h12,15-17H,1,5-11H2,2-4H3,(H,23,24)/t15-,16+,17?,20+,21-/m0/s1
• SMILES： O=C\1OC(OC)/C=C/1CC[C@H]2\C(=C)CC[C@H]3[C@](C(=O)O)(C)CCC[C@]23C

Computed Properties

• Exact Mass: 362.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 362.20932405g/mol
• Heavy Atom Count: 26
• Complexity: 651
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 4.08580
• PSA: 72.83000
• Boiling Point: 531.4±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 182.8±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones